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molecular formula C16H25NOSi B8592733 3-(2-{[tert-Butyl(dimethyl)silyl]oxy}ethyl)-1H-indole CAS No. 101079-48-5

3-(2-{[tert-Butyl(dimethyl)silyl]oxy}ethyl)-1H-indole

Cat. No. B8592733
CAS RN: 101079-48-5
M. Wt: 275.46 g/mol
InChI Key: SXGCXXIWQAHVNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06197963B1

Procedure details

A solution of tryptophol (5.0 g, 31 mmol) in DMF (30 ml) was treated with imidazole (4.64 g, 68 mmol) and cooled to 0° C. tert-Butyldimethylsilyl chloride (5.14 g, 34.1 mmol) was added and the mixture was stirred at room temperature for 16 h. The mixture was then diluted with ethyl acetate (100 ml) and washed with water (2×100 ml) and the aqueous solutions were extracted with ethyl acetate (200 ml). The combined organic layers were dried over sodium sulfate, filtered, and concentrated in vacuo. Flash chromatogaphy (30% ether/petroleum ether) yielded the title compound (8.43 g, 99% yield) as a colorless oil: IR (CCl4) 3910 (s), 3060 (w), 2960 (s), 2930 (s), 2850 (s), 1450 (m), 1370 (w), 1260 (s), 1100 (s), 900 (m), 840 (s), 780 (s), 750 (s) cm−1; 1H NMR (500 MHz, CDCl3) δ 8.26 (br s, 1H), 7.99 (d, J=7.8 Hz, 1H), 7.64-7.50 (m, 4H), 4.28 (t, J=7.3 Hz, 2H), 3.38 (t, J=7.3 Hz, 2H), 1.29 (s, 2H), −0.43 (s, 6H); 13C NMR (125 MHz, CDCl3) δ 136.08, 127.62, 122.08, 121.75, 119.12, 118.79, 112.84, 111.04, 63.89, 28.98, 25.98, 18.34, −5.29; high resolution mass spectrum (Cl, NH3) m/z 276.1750 [(M+H)+; calcd for C16H25NOSi: 276.1783].
Name
tryptophol
Quantity
5 g
Type
reactant
Reaction Step One
Name
imidazole
Quantity
4.64 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
30 mL
Type
solvent
Reaction Step One
Name
tert-Butyldimethylsilyl chloride
Quantity
5.14 g
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
100 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ether petroleum ether
Yield
30%
Name
title compound
Yield
99%

Identifiers

REACTION_CXSMILES
[CH:1]1[CH:2]=[CH:3][C:4]2[NH:9][CH:8]=[C:7]([CH2:10][CH2:11][OH:12])[C:5]=2[CH:6]=1.N1C=CN=C1.[Si:18](Cl)([C:21]([CH3:24])([CH3:23])[CH3:22])([CH3:20])[CH3:19]>CN(C=O)C.C(OCC)(=O)C>[Si:18]([O:12][CH2:11][CH2:10][C:7]1[C:5]2[C:4](=[CH:3][CH:2]=[CH:1][CH:6]=2)[NH:9][CH:8]=1)([C:21]([CH3:24])([CH3:23])[CH3:22])([CH3:20])[CH3:19]

Inputs

Step One
Name
tryptophol
Quantity
5 g
Type
reactant
Smiles
C=1C=CC2=C(C1)C(=CN2)CCO
Name
imidazole
Quantity
4.64 g
Type
reactant
Smiles
N1C=NC=C1
Name
DMF
Quantity
30 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
tert-Butyldimethylsilyl chloride
Quantity
5.14 g
Type
reactant
Smiles
[Si](C)(C)(C(C)(C)C)Cl
Step Three
Name
ethyl acetate
Quantity
100 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
WASH
Type
WASH
Details
washed with water (2×100 ml)
EXTRACTION
Type
EXTRACTION
Details
the aqueous solutions were extracted with ethyl acetate (200 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 16 h
[Compound]
Name
ether petroleum ether
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 30%
Name
title compound
Type
product
Smiles
[Si](C)(C)(C(C)(C)C)OCCC1=CNC2=CC=CC=C12
Measurements
Type Value Analysis
AMOUNT: MASS 8.43 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 98.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.